Cas no 2228440-80-8 (3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine)

• Product Name: 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine
• CAS No: 2228440-80-8
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 5853168
• PubChem ID: 165632942
• Update Time: 2025-05-20

3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine
• 3-[2-methoxy-3-(trifluoromethyl)phenoxy]pyrrolidine
• 2228440-80-8
• EN300-1942567

• Inchi： 1S/C12H14F3NO2/c1-17-11-9(12(13,14)15)3-2-4-10(11)18-8-5-6-16-7-8/h2-4,8,16H,5-7H2,1H3
• InChI Key： FDPRDZCQOXPWST-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)OC1CNCC1)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine

Introduction to Compound with CAS No. 2228440-80-8 and Product Name: 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine

The compound with the CAS number 2228440-80-8 and the product name 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both methoxy and trifluoromethyl substituents in its molecular framework suggests a high degree of functional diversity, which is often exploited in the design of bioactive molecules.

Recent research in the domain of 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine has highlighted its role as a versatile intermediate in the synthesis of more complex pharmacophores. The compound's pyrrolidine core, combined with the electron-withdrawing nature of the trifluoromethyl group and the electron-donating methoxy group, creates a balanced profile that is conducive to further chemical modifications. This balance is particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity.

One of the most compelling aspects of 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine is its potential as a scaffold for developing novel therapeutic agents. The phenoxypyrrolidine moiety has been extensively studied for its role in various biological pathways, including enzyme inhibition and receptor binding. The introduction of fluorine atoms into the molecule not only enhances metabolic stability but also improves binding affinity to biological targets. This makes it an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their enhanced pharmacokinetic properties. The trifluoromethyl group, in particular, is known for its ability to improve lipophilicity and binding affinity, making it a common feature in many successful drugs on the market. The combination of this group with the methoxy substituent in 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine creates a molecule that is both structurally interesting and biologically relevant.

Moreover, the compound's pyrrolidine ring is a well-known pharmacophore that appears in numerous bioactive molecules. Its rigid structure allows for precise interactions with biological targets, making it an ideal candidate for designing small-molecule inhibitors. The presence of both oxygen and nitrogen atoms in the pyrrolidine ring further enhances its potential as a drug-like molecule by facilitating hydrogen bonding interactions.

Current research efforts are focused on exploring the synthetic pathways that can be used to derivatize 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine into more complex structures. One particularly promising approach involves using this compound as a precursor for designing kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine, researchers aim to develop molecules that can selectively inhibit specific kinases without affecting others.

The use of computational methods has also been instrumental in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine will interact with biological targets at the atomic level. These predictions are then validated through experimental studies, providing a powerful tool for drug discovery. By combining computational and experimental approaches, scientists can accelerate the process of identifying lead compounds for further development.

In conclusion, 3-2-methoxy-3-(trifluoromethyl)phenoxypyrrolidine (CAS No. 2228440-80-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules. Recent research highlights its potential as a scaffold for developing kinase inhibitors and other therapeutic agents. As interest in fluorinated compounds continues to grow, compounds like this one are likely to play an increasingly important role in drug discovery and development.